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Compound of Interest

Compound Name: R 56865

Cat. No.: B1678717

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of the anti-ischemic and cytoprotective agent R 56865 using dimethyl sulfoxide
(DMSO) as a solvent. The information is intended to ensure accurate and reproducible
experimental results in research and drug development settings.

Compound Information

R 56865 is a benzothiazolamine derivative with the chemical name N-[1-[4-(4-
fluorophenoxy)butyl]-4-piperidinyl]-N-methyl-2-benzothiazolamine[1]. It has demonstrated
cytoprotective and antiarrhythmic properties, partly through its action as a weak calcium entry
blocker and its interaction with sodium and calcium ion exchange channels[1][2].

Property Value Reference
CAS Number 104606-13-5 [1]
Molecular Formula C23H28FN30S [1]
Molecular Weight 413.55 g/mol [1]
Appearance Solid powder [1]

Preparing R 56865 Stock Solution
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This protocol outlines the steps for preparing a high-concentration stock solution of R 56865 in
DMSO.

Materials:

R 56865 powder

Anhydrous, sterile DMSO (=99.9% purity)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Protocol:

o Determine the Desired Stock Concentration and Volume: Based on your experimental
needs, calculate the required mass of R 56865. For example, to prepare 1 mL of a 10 mM
stock solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 413.55 g/mol x 1000 mg/g

o Mass (mg) = 4.1355 mg

e Weighing R 56865:

o Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the calculated amount of R 56865 powder directly into the tube.

e Dissolving in DMSO:

o Add the desired volume of anhydrous, sterile DMSO to the tube containing the R 56865
powder.
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o Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid
excessive heat.

 Sterilization (Optional):

o If required for your application (e.g., cell culture), the DMSO stock solution can be
sterilized by filtering through a 0.22 um syringe filter compatible with DMSO (e.g., PTFE).

Quantitative Data Summary:

Desired Stock Concentration R 56865 Mass per 1 mL DMSO
1mM 0.414 mg

5 mM 2.068 mg

10 mM 4.136 mg

20 mM 8.271 mg

50 mM 20.678 mg

Storage and Stability

Proper storage is crucial to maintain the integrity of the R 56865 stock solution.

Storage Condition Duration Recommendations
Short-term Days to Weeks 0 - 4°C, protected from light[1].
Long-term Months to Years -20°C, protected from light[1].

Best Practices for Storage:

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes.
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 Light Protection: Store aliquots in amber vials or tubes to protect the compound from light
degradation.

e Moisture Control: Use anhydrous DMSO and ensure storage containers are tightly sealed to
prevent moisture absorption, which can affect compound stability. While many benzothiazole
derivatives are stable, moisture can be a factor in degradation over time.

Experimental Protocols
Dilution of Stock Solution for Cell Culture

Protocol:

Thaw a single-use aliquot of the R 56865 DMSO stock solution at room temperature.

o Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final working concentration.

e Ensure the final concentration of DMSO in the cell culture medium is non-toxic to the cells,
typically below 0.5%.

 Include a vehicle control in your experiments, which consists of cell culture medium with the
same final concentration of DMSO as the experimental wells.

Workflow for Preparing Working Solutions
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Workflow for R 56865 solution preparation.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1678717?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGH ey cricn

Mechanism of Action and Signaling Pathways

R 56865 is known to inhibit Na+/H+ and Na+/Ca2+ exchange[1]. It also acts as a weak inhibitor
of K+-induced Ca2+ influx and interacts with alpha 1-adrenoceptor-mediated contractions|[3].
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R 56865 inhibition of ion exchangers.

Interaction with Alpha-1 Adrenoceptor Signaling

R 56865 has been shown to cause a dose-dependent rightward shift and a depression of the
maximum of the concentration-response curve for noradrenaline-induced contractions,
suggesting an interaction with the alpha 1-adrenoceptor signaling pathway|[3].
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R 56865 interaction with Alpha-1 signaling.
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Safety Precautions

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves, when handling R 56865 and DMSO.

+ Handling DMSO: DMSO can facilitate the absorption of chemicals through the skin. Avoid
direct contact.

o Disposal: Dispose of all waste materials in accordance with institutional and local
regulations.

Disclaimer: This information is intended for research use only. It is the responsibility of the user
to ensure that all procedures are performed safely and in accordance with all applicable
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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